7-ethyl-1H-indazole

• CAS RN: 75785-13-6
• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 7-ethyl-1H-indazole
• InChI: InChI=1S/C9H10N2/c1-2-7-4-3-5-8-6-10-11-9(7)8/h3-6H,2H2,1H3,(H,10,11)
• InChI Key: UCFNXMRHHCYKHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC2=C1NN=C2

Description

7-ethyl-1H-indazole is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-7-ethyl-1H-indazole (900 mg, 4.00 mmol) in ethanol (16.0 mL) flushed with nitrogen was added palladium on carbon (128 mg, 1.2 mmol) and the mixture stirred under H2 at 1 atm. After 70 h the reaction was filtered over a pad of celite. The filtrate was collected and concentrated. The residue was dissolved in ethanol and 80 mg of palladium on carbon was added and stirred under H2 at 1 atm. After 3 h another 80 mg of palladium on carbon was added and stirred under H2 at 1 atm. After 16 h the reaction was filtered through a pad of celite. The filtrate was collected and concentrated. The yellow solid obtained was triturated with ether, filtered and dried under vacuum to give 7-ethyl-1H-indazole (771 mg, 5.27 mmol, 119%) as an off white solid. This was used directly without further purification. MS (M+H)+=146.8; 1H NMR (CDCl3) δ: 8.54 (s, 1H), 7.78 (d, J=8.2 Hz, 1H), 7.59 (d, J=7.1 Hz, 1H), 7.43 (t, J=7.1 Hz, 1H), 3.25 (q, J=7.4 Hz, 2H), 1.48 (t, J=7.5 Hz, 3H).